Cas no 60643-07-4 (2-Heptanone, 1-(1,3-dioxolan-2-yl)-)

• Product Name: 2-Heptanone, 1-(1,3-dioxolan-2-yl)-
• CAS No: 60643-07-4
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 496373
• Update Time: 2026-04-29

2-Heptanone, 1-(1,3-dioxolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 1-(1,3-dioxolan-2-yl)-
• 1-(1,3-dioxolan-2-yl)heptan-2-one

• Inchi： InChI=1S/C10H18O3/c1-2-3-4-5-9(11)8-10-12-6-7-13-10/h10H,2-8H2,1H3
• InChI Key： IDYOSFSVYKVVLN-UHFFFAOYSA-N
• SMILES： CCCCCC(=O)CC1OCCO1

Computed Properties

• Exact Mass: 186.12564
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 35.53

Additional information on 2-Heptanone, 1-(1,3-dioxolan-2-yl)-

Recent Advances in the Study of 2-Heptanone, 1-(1,3-dioxolan-2-yl)- (CAS: 60643-07-4) and Its Applications in Chemical Biology and Medicine

2-Heptanone, 1-(1,3-dioxolan-2-yl)- (CAS: 60643-07-4) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique dioxolane functional group, has been explored for its role in synthetic chemistry, drug development, and as a potential bioactive molecule. Recent studies have highlighted its versatility and promise in various therapeutic areas, making it a subject of intense scientific inquiry.

One of the key areas of research involving 2-Heptanone, 1-(1,3-dioxolan-2-yl)- is its use as a building block in organic synthesis. The dioxolane moiety in this compound serves as a protective group for carbonyl functionalities, enabling the synthesis of complex molecules with high precision. Recent publications have demonstrated its utility in the construction of heterocyclic compounds, which are pivotal in the development of new pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry showcased its application in the synthesis of novel antiviral agents, highlighting its potential in addressing emerging infectious diseases.

In addition to its synthetic applications, 2-Heptanone, 1-(1,3-dioxolan-2-yl)- has been investigated for its biological activities. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory properties. These findings open new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Furthermore, the pharmacokinetic properties of 2-Heptanone, 1-(1,3-dioxolan-2-yl)- and its derivatives have been a focus of recent research. Studies have explored its metabolic stability, bioavailability, and toxicity profiles to assess its suitability as a drug candidate. A 2024 study in Drug Metabolism and Disposition utilized advanced mass spectrometry techniques to elucidate the metabolic pathways of this compound in human liver microsomes, providing critical insights for future drug design. The results indicated that the compound undergoes rapid oxidation, necessitating structural modifications to enhance its metabolic stability.

Another exciting development is the exploration of 2-Heptanone, 1-(1,3-dioxolan-2-yl)- in the field of chemical biology. Researchers have leveraged its unique chemical properties to design probes for studying biological systems. For example, a recent study in ACS Chemical Biology described the use of this compound as a fluorescent tag for imaging cellular processes. The ability to track its localization and interaction with cellular components has provided valuable information about intracellular signaling pathways, contributing to our understanding of disease mechanisms.

Despite these advancements, challenges remain in the widespread application of 2-Heptanone, 1-(1,3-dioxolan-2-yl)-. Issues such as scalability of synthesis, optimization of biological activity, and minimization of off-target effects need to be addressed. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and fully realize the potential of this compound. Future research directions may include the development of more stable derivatives, exploration of its mechanisms of action, and evaluation in preclinical models.

In conclusion, 2-Heptanone, 1-(1,3-dioxolan-2-yl)- (CAS: 60643-07-4) represents a promising compound with diverse applications in chemical biology and medicine. Recent studies have underscored its utility in organic synthesis, drug development, and as a tool for biological research. As the scientific community continues to unravel its potential, this compound may play a pivotal role in the discovery of new therapeutic agents and the advancement of chemical biology. Continued investment in research and development will be crucial to harnessing its full potential and translating these findings into clinical applications.